Cas no 2416218-60-3 ((1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol)

• Product Name: (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol
• CAS No: 2416218-60-3
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• MDL: MFCD32668499
• CID: 5674907
• PubChem ID: 146155763
• Update Time: 2025-06-08

(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-Chloro-2-fluoropyridin-3-yl)-2-fluoroethanol
• (αR)-5-Chloro-2-fluoro-α-(fluoromethyl)-3-pyridinemethanol
• (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol

• MDL： MFCD32668499
• Inchi： 1S/C7H6ClF2NO/c8-4-1-5(6(12)2-9)7(10)11-3-4/h1,3,6,12H,2H2/t6-/m0/s1
• InChI Key： OLAJPBUSGGWSNY-LURJTMIESA-N
• SMILES： C1(F)=NC=C(Cl)C=C1[C@H](CF)O

Experimental Properties

• Density: 1.430±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 293.2±40.0 °C(Predicted)
• pka: 11.33±0.20(Predicted)

Additional information on (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol

Introduction to (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2416218-60-3)

(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2416218-60-3, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates both fluorine and chlorine substituents, which are known to enhance the bioactivity and metabolic stability of pharmaceutical agents.

The compound's core structure is based on a pyridine ring, which is a common motif in many bioactive molecules. Specifically, the presence of a 5-chloro-2-fluoropyridin-3-yl group provides a rich scaffold for chemical modifications and functionalization. This particular arrangement of atoms and substituents makes it an attractive candidate for further investigation into its potential applications in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated compounds for their enhanced pharmacokinetic properties. Fluorine atoms are known to improve the lipophilicity, metabolic stability, and binding affinity of drug molecules. The incorporation of fluorine into the (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol structure may contribute to these desirable characteristics, making it a valuable asset in the quest for novel therapeutic agents.

The stereochemistry of the compound, indicated by the (1R) configuration, is another critical aspect that influences its biological activity. Chiral centers are often present in biologically active molecules and can significantly impact their efficacy and selectivity. The specific stereochemical arrangement in (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol may play a crucial role in determining its interaction with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental studies have been instrumental in elucidating these relationships. The structural features of (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol, particularly the presence of fluorine and chlorine substituents, make it a subject of interest for such studies.

One of the most promising applications of this compound is in the development of small-molecule inhibitors for various therapeutic targets. The pyridine scaffold is widely used in drug design due to its ability to form hydrogen bonds and interact with biological macromolecules. The specific modifications present in (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol may enable it to bind effectively to target proteins or enzymes, thereby modulating their activity.

Additionally, the compound's potential as an intermediate in synthetic chemistry cannot be overlooked. Its unique structure provides a versatile platform for further chemical transformations, allowing chemists to explore new synthetic pathways and develop novel derivatives with enhanced properties.

In conclusion, (1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2416218-60-3) is a compound with significant potential in pharmaceutical research and development. Its structural features, including the presence of fluorine and chlorine substituents and its chiral center, make it an attractive candidate for further exploration. As research continues to uncover new applications for fluorinated compounds, this molecule may play a crucial role in the discovery of next-generation therapeutic agents.